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Compound of Interest

Compound Name: Pyromellitic acid

Cat. No.: B166702

This technical guide provides an in-depth overview of the chemical identifier and
comprehensive safety data for pyromellitic acid, tailored for researchers, scientists, and drug
development professionals.

Chemical Identification

Pyromellitic acid, also known as 1,2,4,5-benzenetetracarboxylic acid, is an aromatic
carboxylic acid.

CAS Number: 89-05-4[1][2][3][4][5][6][7]

Molecular Formula: C10HeOs[3][4][6]

Molecular Weight: 254.15 g/mol [3][5][6]

Synonyms: Benzene-1,2,4,5-tetracarboxylic Acid[1][3][4]

Hazard Identification and Classification

Pyromellitic acid is classified as a hazardous chemical. The primary hazards are associated
with irritation to the skin, eyes, and respiratory system.[1][8]

e GHS Hazard Statements:

o H315: Causes skin irritation[1][4][5][9]
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o H319: Causes serious eye irritation[1][4][5][9]

o H335: May cause respiratory irritation[1][4]

» Signal Word: Warning[1][8][9]

Quantitative Safety Data

The following tables summarize the key quantitative toxicological and physicochemical safety
data for pyromellitic acid.

Table 1: Toxicological Data

. Exposure
Test Type Species Route Value . Reference
Time
Intraperitonea
LD50 Mouse | 300 mg/kg N/A [5][10]
Fish (Danio ]
LC50 ) Aquatic > 1000 mg/L 96 h [1][11]
rerio)
LC50 Daphnia sp. Aquatic 35.8 mg/L 48 h [1][11]
EC50 Algae Aquatic 8.1 mg/L 96 h [1][11]
Microorganis
ms
EC50 Aquatic ~140 mg/L 17 h [1][11]
(Pseudomon
as putida)

Table 2: Physicochemical Properties
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Property Value Reference
Physical State Solid, white to off-white [5]
Melting Point 281 - 285 °C [5][6][10]

14 g/L (at an unspecified

Water Solubility temperature)1.5 g/100 mL (at [5][10]
20 °C)
Flash Point 322.1+26.6 °C [10]

Stable under normal
- conditions. Incompatible with
Stability o [6][8]
strong oxidizing agents and

strong bases.

Experimental Protocols

Detailed experimental protocols for the toxicological data cited are not fully available in the
referenced safety data sheets. However, the data points to standard ecotoxicological and acute
toxicity testing methodologies.

o Acute Toxicity (LD50): The lethal dose 50 (LD50) was determined in mice via the
intraperitoneal route to be 300 mg/kg.[5][10] This type of study typically involves
administering varying doses of the substance to a group of animals to determine the dose at
which 50% of the test population succumbs.

o Aquatic Toxicity (LC50/EC50): The lethal concentration 50 (LC50) and effective
concentration 50 (EC50) values were established for various aquatic organisms, including
fish, daphnia, algae, and bacteria.[1][11] These tests are standard methods to assess the
environmental impact of a chemical, exposing organisms in a controlled environment to
different concentrations of the substance over a defined period.

Handling, Storage, and Emergency Procedures

5.1 Safe Handling and Personal Protective Equipment (PPE)
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e Ventilation: Handle in a well-ventilated area, using a laboratory fume hood or mechanical
exhaust to minimize exposure.[1][5]

» Personal Protective Equipment:

o Eye Protection: Wear tightly fitting safety goggles with side-shields (conforming to EN 166
or NIOSH standards).[1][5][11]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin contact.

[1]81e]

o Respiratory Protection: If dust formation is likely or exposure limits are exceeded, use a
full-face respirator.[1][11]

e Hygiene: Wash hands thoroughly after handling.[1][9] Avoid creating dust.[1][5][11]
5.2 Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][6][9][11] Keep
away from incompatible materials such as strong oxidizing agents and strong bases.[6][8]

5.3 First-Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.[1][8]

» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water.[1][8]

o Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[1]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Call a physician or poison control
center.[1]

5.4 Firefighting and Spill Response

» Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1][5]
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» Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1][8][11]

o Accidental Release: For spills, avoid dust formation.[1][5] Evacuate personnel to a safe area.
Wear appropriate PPE. Sweep up the material and place it into a suitable, closed container
for disposal.[1][5][11] Use spark-proof tools.[1][11] Prevent the chemical from entering

drains.[1][5]

Visualized Workflow: Emergency Spill Response

The following diagram illustrates a logical workflow for responding to an accidental spill of

pyromellitic acid in a laboratory setting.
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Initial Actions

Pyromellitic Acid Spill Occurs

Evacuate Immediate Area

Alert Supervisor & Safety Officer

Assessment & Preparation
A

Assess Spill Size & Location

A4

Consult SDS

Y

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Containment & Cleanup

Ensure Adequate Ventilation

Prevent Dust Formation
(Do Not Dry Sweep)

Carefully Collect Material
(Use spark-proof tools)

Place in Labeled, Sealed Container

Decontaminate Area

Dispose of Waste via
Licensed Chemical Destruction

Complete Incident Report

Click to download full resolution via product page

Caption: Workflow for pyromellitic acid spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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